4-chloro-N-(2-pyridinylmethyl)-1-naphthalenesulfonamide

• Molecular Formula: C16H13ClN2O2S
• Molecular Weight: 332.8 g/mol
• IUPAC Name: 4-chloro-N-(pyridin-2-ylmethyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C16H13ClN2O2S/c17-15-8-9-16(14-7-2-1-6-13(14)15)22(20,21)19-11-12-5-3-4-10-18-12/h1-10,19H,11H2
• InChI Key: CMMADOQKLSKOCY-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CC=C2Cl)S(=O)(=O)NCC3=CC=CC=N3

Description

4-chloro-N-(2-pyridinylmethyl)-1-naphthalenesulfonamide, also known as CPNS, is a chemical compound that has gained interest in the scientific community due to its potential use in various research applications. CPNS is a sulfonamide derivative that has been synthesized using various methods. The compound has shown promising results in the field of biochemistry and physiology, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of 4-chloro-N-(2-pyridinylmethyl)-1-naphthalenesulfonamide is not fully understood, but it is believed to inhibit the activity of enzymes involved in various cellular pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. This compound has also been shown to modulate the activity of ion channels and receptors, including the TRPV1 receptor and the NMDA receptor.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including reducing inflammation, inhibiting cancer cell growth, and modulating ion channel and receptor activity. The compound has also been shown to reduce oxidative stress and protect against neuronal damage in animal models.

Advantages and Limitations for Lab Experiments

4-chloro-N-(2-pyridinylmethyl)-1-naphthalenesulfonamide has several advantages for lab experiments, including its high purity and stability. The compound is also readily available and can be synthesized using various methods. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 4-chloro-N-(2-pyridinylmethyl)-1-naphthalenesulfonamide, including further studies on its mechanism of action and its potential use in treating various diseases. The compound could also be studied for its potential use as a drug delivery system or as a tool for studying cellular pathways. Additionally, further research on the synthesis and purification of this compound could lead to the development of more efficient and cost-effective methods.
Conclusion:
In conclusion, this compound is a sulfonamide derivative that has shown promising results in various research applications. The compound has been synthesized using various methods and has been extensively studied for its potential use in cancer research, inflammation, and neurological disorders. This compound has several advantages for lab experiments, including its high purity and stability, but also has some limitations, such as its low solubility in water. Future research on this compound could lead to the development of new treatments for various diseases and could also provide insights into cellular pathways and drug delivery systems.

Synthesis Methods

4-chloro-N-(2-pyridinylmethyl)-1-naphthalenesulfonamide can be synthesized using various methods, including the reaction of 4-chloro-1-naphthalenesulfonyl chloride with 2-pyridinemethanol in the presence of a base. The reaction results in the formation of this compound as a white solid with a purity of over 95%. Other methods of synthesis include the reaction of 4-chloro-1-naphthalenesulfonyl chloride with 2-pyridinecarboxylic acid or 2-pyridinecarboxaldehyde in the presence of a base.

Scientific Research Applications

4-chloro-N-(2-pyridinylmethyl)-1-naphthalenesulfonamide has been extensively studied for its potential use in various research applications, including cancer research, inflammation, and neurological disorders. The compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. This compound has also been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.